Cas no 655235-56-6 (2-(tert-butyl)-7-hydrazino-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine)

• Product Name: 2-(tert-butyl)-7-hydrazino-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• CAS No: 655235-56-6
• MF: C₁₁H₁₄F₃N₅
• MW: 273.257571697235
• CID: 961996
• PubChem ID: 2780660
• Update Time: 2025-06-08

2-(tert-butyl)-7-hydrazino-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butyl)-7-hydrazino-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• [2-tert-butyl-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-yl]hydrazine
• HMS1665L06
• 2-(tert-Butyl)-7-hydrazino-5-(trifluoromethyl)pyrazolo[1.5-a]pyrimidine
• DB-015457
• 2-tert-butyl-7-hydrazinyl-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• DTXSID20381686
• 655235-56-6
• OWFFAVVLMMHFPK-UHFFFAOYSA-N
• J-506615
• MFCD00209373
• 2-(TERT-BUTYL)-7-HYDRAZINYL-5-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIMIDINE

• Inchi： 1S/C11H14F3N5/c1-10(2,3)6-4-8-16-7(11(12,13)14)5-9(17-15)19(8)18-6/h4-5,17H,15H2,1-3H3
• InChI Key： OWFFAVVLMMHFPK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(NN)N2C(=CC(C(C)(C)C)=N2)N=1)(F)F

Computed Properties

• Exact Mass: 273.12000
• Monoisotopic Mass: 273.12012995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 68.24000
• LogP: 3.10450

Additional information on 2-(tert-butyl)-7-hydrazino-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

Introduction to 2-(tert-butyl)-7-hydrazino-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine (CAS No. 655235-56-6)

2-(tert-butyl)-7-hydrazino-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine, with the CAS number 655235-56-6, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group, a hydrazino moiety, and a trifluoromethyl substituent imparts distinct chemical and biological properties to this molecule, making it an intriguing candidate for various research endeavors.

The structure of 2-(tert-butyl)-7-hydrazino-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine is characterized by a pyrazolo[1,5-a]pyrimidine core, which is a heterocyclic system consisting of two fused rings: a pyrazole ring and a pyrimidine ring. The tert-butyl group at the 2-position provides steric bulk and enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties. The hydrazino group at the 7-position is known for its reactivity and ability to form various derivatives, making it a valuable functional group in synthetic chemistry. The trifluoromethyl group at the 5-position introduces significant electron-withdrawing effects, which can modulate the electronic properties of the molecule and affect its biological activity.

Recent studies have highlighted the potential of 2-(tert-butyl)-7-hydrazino-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine in various therapeutic areas. One notable application is in the field of cancer research. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is thought to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antiproliferative properties, 2-(tert-butyl)-7-hydrazino-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of certain viruses, such as influenza virus and hepatitis C virus. The exact mechanism by which it exerts its antiviral effects is still under investigation, but it is believed to interfere with viral entry or replication processes.

The pharmacokinetic profile of 2-(tert-butyl)-7-hydrazino-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine has been studied to understand its behavior in biological systems. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable distribution properties. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The presence of the tert-butyl group contributes to its lipophilicity, which facilitates its penetration into cells and tissues. However, further studies are needed to optimize its pharmacokinetic properties for clinical applications.

The safety profile of 2-(tert-butyl)-7-hydrazino-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine has also been evaluated in preclinical models. Toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses. However, like many other small molecules with potent biological activities, it may exhibit some side effects at higher concentrations or prolonged exposure. Therefore, careful dose-ranging studies are essential to determine the optimal therapeutic window for clinical use.

In conclusion, 2-(tert-butyl)-7-hydrazino-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine (CAS No. 655235-56-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover more about its mechanisms of action and optimize its use in clinical settings.